Cas no 1262011-05-1 (2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid
• CAS No: 1262011-05-1
• MF: C₂₀H₁₅NO₅
• MW: 349.336805582047
• MDL: MFCD18322857
• CID: 2622362
• PubChem ID: 53228677
• Update Time: 2025-05-19

2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-(Benzyloxy)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 1262011-05-1
• MFCD18322857
• 2-(2-BENZYLOXYPHENYL)-4-NITROBENZOIC ACID
• DTXSID30692210
• 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid, 95%
• 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid

• MDL： MFCD18322857
• Inchi： 1S/C20H15NO5/c22-20(23)17-11-10-15(21(24)25)12-18(17)16-8-4-5-9-19(16)26-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23)
• InChI Key： DXJRMDXZPHQABT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.09502258Da
• Monoisotopic Mass: 349.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid (CAS No. 1262011-05-1): Properties, Applications, and Research Insights

2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid (CAS No. 1262011-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitrobenzoic acid derivative is characterized by a benzyloxy-substituted phenyl ring and a nitro group, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid synthesis" or "CAS 1262011-05-1 applications," reflecting its relevance in advanced chemical studies.

The compound's molecular structure, featuring a benzyloxyphenyl moiety and a nitrobenzoic acid backbone, makes it a versatile intermediate in organic synthesis. Its applications span across the development of novel pharmaceutical intermediates, agrochemicals, and material science innovations. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid to reduce environmental impact, aligning with global sustainability goals.

In the context of drug discovery, this compound is often explored for its potential as a building block in the design of biologically active molecules. Searches for "nitrobenzoic acid derivatives in medicine" highlight its role in developing anti-inflammatory or antimicrobial agents. Additionally, its electron-withdrawing nitro group enhances its utility in catalysis and polymer chemistry, making it a subject of interest in both academic and industrial settings.

From a technical perspective, the physical and chemical properties of CAS 1262011-05-1—such as solubility, melting point, and stability—are critical for its handling and application. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and suitability for further reactions. Queries like "how to purify 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid" or "spectral data of CAS 1262011-05-1" are frequently encountered in scientific databases.

Beyond its synthetic utility, 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid is also studied for its potential role in advanced materials, such as organic semiconductors or photoactive compounds. The integration of nitroaromatic compounds into functional materials is a growing field, driven by demands for renewable energy technologies and smart materials. This aligns with popular search trends like "nitrobenzoic acid in material science" or "CAS 1262011-05-1 for optoelectronics."

In summary, 2-(2-Benzyloxyphenyl)-4-nitrobenzoic acid (CAS No. 1262011-05-1) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structure and reactivity continue to inspire innovative research, addressing contemporary challenges in sustainable chemistry and drug development. As interest in specialty chemicals grows, this compound remains a key focus for scientists and engineers worldwide.